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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed framework for designing and executing experiments

to quantify the leaching of Triisononyl trimellitate (TINTM), a common plasticizer, from

Polyvinyl Chloride (PVC) materials. The protocols outlined below are intended for an audience

with a foundational understanding of analytical chemistry techniques.

Introduction
Polyvinyl chloride (PVC) is a versatile polymer extensively used in medical devices,

pharmaceutical packaging, and laboratory equipment. To impart flexibility to otherwise rigid

PVC, plasticizers are added. Triisononyl trimellitate (TINTM) is a high-molecular-weight

plasticizer often used as a safer alternative to some ortho-phthalates. However, concerns

remain about the potential for these plasticizers to leach from the PVC matrix into drugs,

biologics, or other solutions, which could pose a risk to patient safety and impact drug efficacy.

This document details a comprehensive experimental setup to accurately measure the amount

of TINTM that leaches from PVC materials under simulated use conditions. The methodology

covers the leaching process, sample preparation, and subsequent analysis using

chromatographic techniques.
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Experimental Design and Considerations
The design of a TINTM leaching study is critical for obtaining meaningful and reproducible data.

Key parameters that must be controlled include the choice of a simulant solution, the

temperature and duration of contact, and the hydrodynamics of the system (static vs. dynamic).

Key Parameters:

Simulant Solution: The choice of simulant is crucial and should mimic the properties of the

drug product or biological fluid that will be in contact with the PVC. For lipid-based

formulations or to simulate a worst-case scenario for lipophilic compounds, a mixture of

ethanol and water (e.g., 50/50 v/v) is often employed. For aqueous solutions, purified water

or a buffered saline solution may be more appropriate.

Contact Temperature: The temperature should reflect the intended use and storage

conditions of the PVC product. For many medical applications, ambient temperature (e.g.,

25°C) is a relevant testing condition.

Contact Time: The duration of the experiment should align with the maximum anticipated

contact time in a real-world scenario. For instance, a 24-hour period is often used to simulate

a continuous intravenous infusion.

Flow Rate: In applications involving fluid transfer, such as infusion sets, the flow rate can

influence the rate of leaching. Therefore, dynamic testing that mimics clinical flow rates may

be necessary.

Experimental Protocols
Leaching Protocol (Migration Assay)
This protocol describes a dynamic leaching study to simulate the use of PVC tubing in an

infusion setup.

Materials:

PVC tubing containing TINTM

Peristaltic pump or syringe pump
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Simulant solution (e.g., 50% ethanol in water)

Glass collection vials (pre-cleaned with a suitable solvent to avoid contamination)

Non-PVC tubing (for connections, if necessary)

Thermostatically controlled environment (e.g., incubator or water bath set to 25°C)

Procedure:

Cut a defined length of the PVC tubing to be tested. The surface area to volume ratio should

be recorded.

Set up the experimental apparatus by connecting the PVC tubing to the pump and a

collection vial. Ensure all connections are secure.

Place the setup in a temperature-controlled environment and allow it to equilibrate to the

target temperature (e.g., 25°C).

Pump the simulant solution through the PVC tubing at a pre-determined flow rate (e.g., 1

mL/h, 5 mL/h, or 10 mL/h).

Collect the leachate (the simulant solution that has passed through the tubing) in the glass

vials at specified time intervals (e.g
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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